Cas no 896101-50-1 (ethyl 1-(2-bromoacetyl)cyclopentane-1-carboxylate)

• Product Name: ethyl 1-(2-bromoacetyl)cyclopentane-1-carboxylate
• CAS No: 896101-50-1
• MF: C₁₀H₁₅BrO₃
• MW: 263.128302812576
• MDL: MFCD27931736
• CID: 5606735
• PubChem ID: 91900848
• Update Time: 2025-05-25

ethyl 1-(2-bromoacetyl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL24579561
• NS-04104
• MFCD27931736
• 896101-50-1
• EN300-8962623
• Cyclopentanecarboxylic acid, 1-(2-bromoacetyl)-, ethyl ester
• AKOS025142364
• ethyl 1-(2-bromoacetyl)cyclopentane-1-carboxylate

• MDL： MFCD27931736
• Inchi： 1S/C10H15BrO3/c1-2-14-9(13)10(8(12)7-11)5-3-4-6-10/h2-7H2,1H3
• InChI Key： WWFSTHFAEQRBOJ-UHFFFAOYSA-N
• SMILES： C1(C(CBr)=O)(C(OCC)=O)CCCC1

Computed Properties

• Exact Mass: 262.02046g/mol
• Monoisotopic Mass: 262.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3(Predicted)
• Boiling Point: 309.5±22.0 °C(Predicted)

Additional information on ethyl 1-(2-bromoacetyl)cyclopentane-1-carboxylate

Ethyl 1-(2-Bromoacetyl)Cyclopentane-1-Carboxylate: A Comprehensive Overview

Ethyl 1-(2-bromoacetyl)cyclopentane-1-carboxylate, with the CAS number 896101-50-1, is a compound of significant interest in the field of organic chemistry and materials science. This compound is notable for its unique structure, which combines a cyclopentane ring with an ethyl carboxylate group and a bromoacetyl substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, polymer synthesis, and as an intermediate in organic synthesis.

The molecular structure of ethyl 1-(2-bromoacetyl)cyclopentane-1-carboxylate is characterized by a cyclopentane ring, which provides a rigid framework for the other substituents. The ethyl carboxylate group adds to the molecule's solubility and reactivity, while the bromoacetyl group introduces electrophilic properties that are valuable in various chemical reactions. Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of antiviral agents.

One of the key areas of research involving this compound is its role in drug discovery. Scientists have explored its ability to act as a building block for more complex molecules with therapeutic potential. For instance, the bromoacetyl group can undergo nucleophilic substitution reactions, enabling the incorporation of various bioactive moieties into the molecule. This makes ethyl 1-(2-bromoacetyl)cyclopentane-1-carboxylate a valuable intermediate in medicinal chemistry.

In addition to its role in drug design, this compound has also been studied for its potential in polymer science. The cyclopentane ring provides mechanical stability, while the carboxylate group can participate in polymerization reactions. Researchers have investigated its use as a monomer in the synthesis of novel polymers with tailored properties, such as improved thermal stability and mechanical strength.

The synthesis of ethyl 1-(2-bromoacetyl)cyclopentane-1-carboxylate typically involves multi-step organic reactions. One common approach is the alkylation of cyclopentanecarboxylic acid with bromoacetic acid derivatives, followed by esterification to introduce the ethyl group. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly, reducing the overall cost and improving yield.

From a structural standpoint, ethyl 1-(2-bromoacetyl)cyclopentane-1-carboxylate exhibits interesting electronic properties due to the conjugation between the carbonyl groups and the cyclopentane ring. This conjugation influences both its chemical reactivity and physical properties, such as melting point and solubility. Studies have shown that these properties can be further tuned by modifying substituents on the cyclopentane ring or altering the length of the acetyl chain.

Another area of interest is the compound's behavior under various reaction conditions. For example, under basic conditions, it can undergo hydrolysis to form cyclopentanecarboxylic acid and bromoacetic acid derivatives. This reactivity has been exploited in developing new synthetic pathways for bioactive compounds.

In terms of safety and handling, ethyl 1-(2-bromoacetyl)cyclopentane-1-carboxylate should be treated with care due to its reactive nature. Proper protective equipment should be used during handling to prevent exposure to skin or eyes.

Looking ahead, ethyl 1-(2-bromoacetyl)cyclopentane-1-carboxylate holds promise for further exploration in both academic research and industrial applications. Its versatility as an intermediate makes it a valuable tool for chemists seeking to develop innovative materials and therapeutic agents.